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Compound of Interest

Compound Name: SDI-118

Cat. No.: B12373101

For Immediate Distribution

[City, State] — [Date] — In a significant step forward for neuroscience and drug development,
today we release detailed application notes and protocols for the preparation of SDI-118 stock
solutions using dimethyl sulfoxide (DMSO). SDI-118 is a novel, orally active modulator of the
synaptic vesicle glycoprotein 2A (SV2A), a key protein in the regulation of neurotransmitter
release. These guidelines will provide researchers, scientists, and drug development
professionals with a standardized procedure to ensure accuracy, consistency, and reliability in
experimental outcomes.

SDI-118, with a molecular weight of 330.69 g/mol and a formula of C13H10CIF3N4O, has shown
considerable promise in preclinical and clinical studies for its potential cognitive-enhancing
effects.[1][2] Proper preparation of stock solutions is a critical first step in any in vitro or in vivo
study to guarantee the validity and reproducibility of the results.

This document outlines the essential physicochemical properties of SDI-118, a detailed, step-
by-step protocol for dissolving the compound in DMSO, and crucial storage and handling
instructions.

Quantitative Data Summary
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For ease of reference and comparison, the key quantitative data for SDI-118 is summarized in
the table below.

Property Value

Molecular Weight 330.69 g/mol

Molecular Formula C13H10CIFsN4O

CAS Number 1651179-19-9

Appearance Solid, Off-white to light yellow
Solubility in DMSO 100 mg/mL (302.40 mM)

Storage of Powder -20°C for 3 years; 4°C for 2 years
Storage of DMSO Stock Solution -80°C for 6 months; -20°C for 1 month

Experimental Protocol: Preparation of a 100 mM
SDI-118 Stock Solution in DMSO

This protocol details the procedure for preparing a 100 mM stock solution of SDI-118 in high-
purity DMSO.

Materials:

o SDI-118 powder

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile, amber or opaque microcentrifuge tubes or vials
o Calibrated micropipettes and sterile tips

» \ortex mixer

» Ultrasonic bath (optional)
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Procedure:

Safety Precautions: Before starting, ensure you are wearing appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves. Work in a well-ventilated
area or a chemical fume hood.

Equilibration: Remove the SDI-118 vial from its storage location and allow it to equilibrate to
room temperature before opening to prevent condensation of moisture.

Weighing SDI-118: Tare the analytical balance with a sterile microcentrifuge tube. Carefully
weigh the desired amount of SDI-118 powder. For example, to prepare 1 mL of a 100 mM
stock solution, weigh out 33.07 mg of SDI-118 (Molecular Weight = 330.69 g/mol ).
Calculation: (100 mmol/L) * (1 L/ 1000 mL) * (330.69 g/mol ) * (1000 mg/g) * 1 mL = 33.07
mg

Dissolution in DMSO: Add the appropriate volume of DMSO to the microcentrifuge tube
containing the weighed SDI-118. To prepare a 100 mM stock solution with 33.07 mg of SDI-
118, add 1 mL of DMSO.

Mixing: Tightly cap the tube and vortex thoroughly for at least 2 minutes to facilitate
dissolution.

Ensuring Complete Dissolution: Visually inspect the solution for any undissolved particles. If
particulates are present, sonicate the solution in an ultrasonic bath for 5-10 minutes. Gentle
warming (not exceeding 37°C) can also aid in dissolution.[1]

Aliquoting and Storage: Once the SDI-118 is completely dissolved, aliquot the stock solution
into smaller, single-use volumes in sterile, amber or opaque microcentrifuge tubes to avoid
repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 6
months) or at -20°C for shorter-term storage (up to 1 month).[1]
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Workflow for Preparing SDI-118 Stock Solution
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Workflow for Preparing SDI-118 Stock Solution
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Conceptual Signaling Pathway of SDI-118 Action

SDI-118 modulates the function of SV2A, a protein integral to the membrane of synaptic
vesicles. SV2Ais believed to play a crucial role in the priming of these vesicles for exocytosis,
a process that is triggered by an influx of calcium ions (Ca?*) into the presynaptic terminal. By
interacting with other key synaptic proteins such as synaptotagmin, the primary Ca2* sensor,
SV2A helps to ensure the efficient and timely release of neurotransmitters into the synaptic
cleft. The modulation of SV2A by SDI-118 is thought to enhance this process, thereby
improving cognitive function.
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Conceptual Signaling Pathway of SDI-118 Action
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Conceptual Signaling Pathway of SDI-118 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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